Cas no 2229524-27-8 (2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine
• CAS No: 2229524-27-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6503047
• PubChem ID: 165856051
• Update Time: 2025-10-29

2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine
• [2-(3-methyl-2-nitrophenyl)cyclopropyl]methanamine
• EN300-1800472
• 2229524-27-8

• Inchi： 1S/C11H14N2O2/c1-7-3-2-4-9(11(7)13(14)15)10-5-8(10)6-12/h2-4,8,10H,5-6,12H2,1H3
• InChI Key： VCXLYMYBFGXYSP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1C1CC1CN)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine

Comprehensive Overview of 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine (CAS No. 2229524-27-8): Properties, Applications, and Research Insights

The compound 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine (CAS No. 2229524-27-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This cyclopropylmethanamine derivative, characterized by a 3-methyl-2-nitrophenyl substituent, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) targeting molecules and enzyme inhibitors.

One of the most searched questions about this compound revolves around its synthetic routes and purification methods. Current literature suggests that 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine can be synthesized via multistep organic reactions, including cyclopropanation and nitroaromatic functionalization. The presence of both the nitro group and primary amine in its structure makes it a valuable intermediate for further derivatization, aligning with the growing demand for custom synthons in medicinal chemistry.

From a physicochemical property perspective, this compound exhibits moderate solubility in polar organic solvents, which is critical for its handling in laboratory settings. Its molecular weight and logP value have been calculated to assess its potential bioavailability, a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These properties are frequently queried in academic databases, reflecting the compound's relevance in preclinical research.

The nitrophenyl moiety in 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine has sparked interest in photochemical applications, as nitroaromatics are known for their light-sensitive behavior. This aligns with the rising trend of photoactive compounds in materials science, particularly for smart coatings and sensors. Additionally, the cyclopropyl group contributes to the compound's conformational rigidity, a desirable trait in ligand design for G-protein-coupled receptors (GPCRs)—a major focus area in modern drug development.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS No. 2229524-27-8. Recent advancements in high-throughput screening (HTS) have also facilitated the study of its structure-activity relationships (SAR), addressing another frequently searched topic in computational chemistry forums. Researchers often inquire about its stability under various pH conditions, which is crucial for formulation development.

In the context of green chemistry, efforts are underway to optimize the synthesis of 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine using catalytic methods to minimize waste. This responds to the increasing search volume for sustainable synthetic protocols in the chemical industry. Furthermore, its potential as a chiral building block has been explored, catering to the demand for enantioselective synthesis in asymmetric catalysis.

Safety data sheets (SDS) for this compound emphasize standard laboratory precautions, reflecting the broader search trend for chemical handling best practices. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during manipulation, a detail often queried by industrial and academic users alike.

The patent landscape reveals growing intellectual property activity around cyclopropylmethanamine derivatives, with CAS 2229524-27-8 appearing in several drug candidate patents. This correlates with the surge in searches for novel pharmacophores and small molecule therapeutics. Specifically, its structural analogs have been investigated for neurological indications, tying into the popular research theme of blood-brain barrier penetration.

In summary, 2-(3-methyl-2-nitrophenyl)cyclopropylmethanamine represents a compelling case study in contemporary chemical research, bridging multiple disciplines from medicinal chemistry to material science. Its CAS No. 2229524-27-8 serves as a key identifier for researchers navigating the expanding universe of specialty chemicals, while its structural features continue to inspire innovation across scientific domains.